Cas no 1657031-62-3 (Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-)

Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-, is a specialized organotin compound used primarily in cross-coupling reactions, such as Stille couplings, due to its reactive tributylstannyl group. The presence of both chloro and trifluoromethyl substituents enhances its utility in constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl group improves stability and reactivity in selective transformations, while the chloro substituent offers additional functionalization opportunities. This compound is valued for its compatibility with various catalytic systems and its ability to facilitate the introduction of trifluoromethylated pyridine motifs, which are increasingly important in medicinal chemistry. Proper handling under inert conditions is recommended due to the sensitivity of the stannyl moiety.

Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)- structure

1657031-62-3 structure

Product Name:Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-

CAS No:1657031-62-3

MF:C₁₈H₂₉ClF₃NSn

MW:470.587774038315

CID:6025633

PubChem ID:131748311

Update Time:2025-10-29

Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-
- 3-Chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine
- 1657031-62-3
- tributyl-[3-chloro-5-(trifluoromethyl)-2-pyridyl]stannane
- C(CCC)[Sn](C1=NC=C(C=C1Cl)C(F)(F)F)(CCCC)CCCC
- EN300-7355749
- tributyl-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]stannane
- Inchi： 1S/C6H2ClF3N.3C4H9.Sn/c7-5-1-4(2-11-3-5)6(8,9)10;3*1-3-4-2;/h1-2H;3*1,3-4H2,2H3;
- InChI Key： WIPPAIBUBQXBGZ-UHFFFAOYSA-N
- SMILES： C1([Sn](CCCC)(CCCC)CCCC)=NC=C(C(F)(F)F)C=C1Cl

Computed Properties

Exact Mass: 471.096265g/mol
Monoisotopic Mass: 471.096265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 10
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Boiling Point: 398.9±52.0 °C(Predicted)
pka: 0.49±0.39(Predicted)

Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7355749-0.05g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	0.05g	$315.0	2023-05-29
Enamine	EN300-7355749-0.1g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	0.1g	$470.0	2023-05-29
Enamine	EN300-7355749-0.25g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	0.25g	$672.0	2023-05-29
Enamine	EN300-7355749-0.5g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	0.5g	$1058.0	2023-05-29
Enamine	EN300-7355749-1.0g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	1g	$1357.0	2023-05-29
Enamine	EN300-7355749-2.5g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	2.5g	$2660.0	2023-05-29
Enamine	EN300-7355749-5.0g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	5g	$3935.0	2023-05-29
Enamine	EN300-7355749-10.0g	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	10g	$5837.0	2023-05-29
1PlusChem	1P028ON5-50mg	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	50mg	$452.00	2024-06-19
1PlusChem	1P028ON5-100mg	3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine	1657031-62-3	95%	100mg	$643.00	2024-06-19